1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro-
1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro-
Brand Name:
Vulcanchem
CAS No.:
16279-54-2
VCID:
VC0094975
InChI:
InChI=1S/C20H13N3O7S/c24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30/h1-10,24-25H,(H,28,29,30)
SMILES:
C1=CC=C2C(=C1)C=CC(=C2N=NC3=C4C=CC(=CC4=C(C=C3O)S(=O)(=O)O)[N+](=O)[O-])O
Molecular Formula:
C20H13N3O7S
Molecular Weight:
439.4 g/mol
1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro-
CAS No.: 16279-54-2
Main Products
VCID: VC0094975
Molecular Formula: C20H13N3O7S
Molecular Weight: 439.4 g/mol
![1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro- - 16279-54-2](/images/no_structure.jpg)
| CAS No. | 16279-54-2 |
|---|---|
| Product Name | 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-7-nitro- |
| Molecular Formula | C20H13N3O7S |
| Molecular Weight | 439.4 g/mol |
| IUPAC Name | 3-hydroxy-4-[(2-hydroxynaphthalen-1-yl)diazenyl]-7-nitronaphthalene-1-sulfonic acid |
| Standard InChI | InChI=1S/C20H13N3O7S/c24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30/h1-10,24-25H,(H,28,29,30) |
| Standard InChIKey | SXYCCJAPZKHOLS-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC(=C2N=NC3=C4C=CC(=CC4=C(C=C3O)S(=O)(=O)O)[N+](=O)[O-])O |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC(=C2N=NC3=C4C=CC(=CC4=C(C=C3O)S(=O)(=O)O)[N+](=O)[O-])O |
| Related CAS | 3618-58-4 (mono-hydrochloride salt) 75790-88-4 (mono-potassium salt) |
| Synonyms | diamond black eriochrome black A eriochrome black A, monopotassium salt eriochrome black A, monosodium salt |
| PubChem Compound | 3570294 |
| Last Modified | Nov 11 2021 |
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